Prostaglandin H2 Prostaglandin H2 Prostaglandin H2 is an oxylipin, an olefinic compound, a secondary alcohol and a prostaglandins H. It has a role as a mouse metabolite. It is a conjugate acid of a prostaglandin H2(1-).
PGH2, also known as PGH(2) or endoperoxide H2, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, PGH2 is considered to be an eicosanoid lipid molecule. PGH2 is considered to be a practically insoluble (in water) and relatively neutral molecule. PGH2 has been primarily detected in urine. Within the cell, PGH2 is primarily located in the cytoplasm, membrane (predicted from logP), endoplasmic reticulum and mitochondria. In humans, PGH2 is involved in the arachidonic Acid metabolism pathway, the ketorolac action pathway, the naproxen action pathway, and the tenoxicam action pathway. PGH2 is also involved in a couple of metabolic disorders, which include leukotriene C4 synthesis deficiency and the tiaprofenic Acid action pathway. Outside of the human body, PGH2 can be found in a number of food items such as black huckleberry, apple, german camomile, and lingonberry. This makes PGH2 a potential biomarker for the consumption of these food products.
A cyclic endoperoxide intermediate produced by the action of CYCLOOXYGENASE on ARACHIDONIC ACID. It is further converted by a series of specific enzymes to the series 2 prostaglandins.
Brand Name: Vulcanchem
CAS No.: 42935-17-1
VCID: VC0160189
InChI: InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18-14-19(17)25-24-18)10-7-4-5-8-11-20(22)23/h4,7,12-13,15-19,21H,2-3,5-6,8-11,14H2,1H3,(H,22,23)/b7-4-,13-12+/t15-,16+,17+,18-,19+/m0/s1
SMILES: CCCCCC(C=CC1C2CC(C1CC=CCCCC(=O)O)OO2)O
Molecular Formula: C20H32O5
Molecular Weight: 352.5 g/mol

Prostaglandin H2

CAS No.: 42935-17-1

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VCID: VC0160189

Molecular Formula: C20H32O5

Molecular Weight: 352.5 g/mol

Prostaglandin H2 - 42935-17-1

CAS No. 42935-17-1
Product Name Prostaglandin H2
Molecular Formula C20H32O5
Molecular Weight 352.5 g/mol
IUPAC Name (Z)-7-[(1R,4S,5R,6R)-6-[(E,3S)-3-hydroxyoct-1-enyl]-2,3-dioxabicyclo[2.2.1]heptan-5-yl]hept-5-enoic acid
Standard InChI InChI=1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18-14-19(17)25-24-18)10-7-4-5-8-11-20(22)23/h4,7,12-13,15-19,21H,2-3,5-6,8-11,14H2,1H3,(H,22,23)/b7-4-,13-12+/t15-,16+,17+,18-,19+/m0/s1
Standard InChIKey YIBNHAJFJUQSRA-YNNPMVKQSA-N
Isomeric SMILES CCCCC[C@@H](/C=C/[C@H]1[C@H]2C[C@@H]([C@@H]1C/C=C\CCCC(=O)O)OO2)O
SMILES CCCCCC(C=CC1C2CC(C1CC=CCCCC(=O)O)OO2)O
Canonical SMILES CCCCCC(C=CC1C2CC(C1CC=CCCCC(=O)O)OO2)O
Physical Description Solid
Description Prostaglandin H2 is an oxylipin, an olefinic compound, a secondary alcohol and a prostaglandins H. It has a role as a mouse metabolite. It is a conjugate acid of a prostaglandin H2(1-).
PGH2, also known as PGH(2) or endoperoxide H2, belongs to the class of organic compounds known as prostaglandins and related compounds. These are unsaturated carboxylic acids consisting of a 20 carbon skeleton that also contains a five member ring, and are based upon the fatty acid arachidonic acid. Thus, PGH2 is considered to be an eicosanoid lipid molecule. PGH2 is considered to be a practically insoluble (in water) and relatively neutral molecule. PGH2 has been primarily detected in urine. Within the cell, PGH2 is primarily located in the cytoplasm, membrane (predicted from logP), endoplasmic reticulum and mitochondria. In humans, PGH2 is involved in the arachidonic Acid metabolism pathway, the ketorolac action pathway, the naproxen action pathway, and the tenoxicam action pathway. PGH2 is also involved in a couple of metabolic disorders, which include leukotriene C4 synthesis deficiency and the tiaprofenic Acid action pathway. Outside of the human body, PGH2 can be found in a number of food items such as black huckleberry, apple, german camomile, and lingonberry. This makes PGH2 a potential biomarker for the consumption of these food products.
A cyclic endoperoxide intermediate produced by the action of CYCLOOXYGENASE on ARACHIDONIC ACID. It is further converted by a series of specific enzymes to the series 2 prostaglandins.
Synonyms PGH(2)
PGH2
Prostaglandin H2
Reference 1.Hamberg, M.,Svensson, J.,Wakabayashi, T., et al. Isolation and structure of two prostaglandin endoperoxides that cause platelet aggregation. Proceedings of the National Academy of Sciences of the United States of America 71, 345-349 (1974).
PubChem Compound 445049
Last Modified Nov 11 2021
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